methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate

• Molecular Formula: C21H21ClN4O3S2
• Molecular Weight: 477 g/mol
• IUPAC Name: methyl 3-[[2-[[5-[(4-chlorophenyl)methylsulfanylmethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H21ClN4O3S2/c1-26-18(12-30-11-14-6-8-16(22)9-7-14)24-25-21(26)31-13-19(27)23-17-5-3-4-15(10-17)20(28)29-2/h3-10H,11-13H2,1-2H3,(H,23,27)
• InChI Key: PRPIBRILGKVBLR-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(=O)OC)CSCC3=CC=C(C=C3)Cl

Description

Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is not fully understood. However, studies have suggested that this compound may act by inhibiting the growth of microorganisms or cancer cells through the disruption of key cellular processes.
Biochemical and physiological effects:
Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of microorganisms and cancer cells. Additionally, this compound has been shown to exhibit low toxicity in animal models, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is its potential to exhibit antimicrobial, antifungal, and anticancer properties. This makes it a valuable compound for use in various lab experiments. However, one of the main limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate. One potential direction is the development of new synthesis methods to improve the yield and purity of the final product. Another direction is the further study of the mechanism of action of this compound to better understand its potential applications. Additionally, further studies are needed to determine the potential toxicity of this compound and its safety for use in various applications.
Conclusion:
In conclusion, Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is a promising compound with potential applications in various fields such as medicine, agriculture, and material science. Further studies are needed to fully understand the mechanism of action, biochemical and physiological effects, and potential toxicity of this compound. With continued research, this compound may prove to be a valuable tool for use in various lab experiments and applications.

Synthesis Methods

Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate can be synthesized through a multi-step process involving the reaction of several chemical reagents. The synthesis method involves the use of various techniques such as reflux, column chromatography, and thin-layer chromatography. The synthesis of this compound has been extensively studied in the literature, and various modifications to the synthesis method have been proposed to improve the yield and purity of the final product.

Scientific Research Applications

Methyl 3-({[(5-{[(4-chlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit antimicrobial, antifungal, and anticancer properties. In agriculture, this compound has been studied for its potential use as a pesticide. In material science, this compound has been studied for its potential use as a building block for the synthesis of novel materials.